Cas no 1334388-03-2 (Methyl 2-isopropyl-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 2-isopropyl-4-oxocyclohexanecarboxylate
• CAS No: 1334388-03-2
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2126571
• Update Time: 2023-08-04

Methyl 2-isopropyl-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-isopropyl-4-oxocyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 2-(1-methylethyl)-4-oxo-, methyl ester
• Methyl 2-isopropyl-4-oxocyclohexanecarboxylate

• Inchi： 1S/C11H18O3/c1-7(2)10-6-8(12)4-5-9(10)11(13)14-3/h7,9-10H,4-6H2,1-3H3
• InChI Key： LUFIXPCICCQXAL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Topological Polar Surface Area: 43.4